Cerium phosphate

• CAS: 13454-71-2
• Synonyms: cerium phosphate
• Molecular Formula: CeH3O4P
• Molecular Weight: 238.11 g/mol
• SMILES: OP(=O)(O)O.[Ce]
• InChI: InChI=1S/Ce.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• InChIKey: PAFFVEYJXFIATB-UHFFFAOYSA-N

Sourcing a non-toxic, high-performance anti-corrosion pigment to replace chromates remains a critical challenge. Cerium phosphate (CePO₄, CAS 13454-71-2) directly addresses this need with validated electrochemical performance. • EIS-confirmed corrosion resistance of 9.91 × 10⁹ Ω·cm² in hybrid coatings, outperforming commercial chrome-based pigments. • Ion-exchange capacity of 7.0 meq/g for Cu²⁺, enabling targeted heavy-metal removal in wastewater treatment. • Negligible photocatalytic activity ensures UV-shielding without ROS generation-safer than TiO₂ for coatings and sunscreens. Supplied with full QA documentation; standard global shipping for R&D and industrial procurement.

Cerium Phosphate: Multi-Functional Inorganic Compound

Cerium phosphate (CePO₄, CAS 13454-71-2) is an inorganic rare-earth phosphate exhibiting high thermal stability (melting point 1255°C) and extremely low aqueous solubility (7.434×10⁻¹¹ g/100mL at 20°C), making it a robust candidate for applications requiring chemical inertness [1]. It is distinguished by its versatile functionality across diverse fields, including its use as a phosphor in luminescent devices, an ion-exchange material for nuclear waste immobilization, a corrosion-inhibiting pigment in protective coatings, a photocatalyst for pollutant degradation, and a biocompatible, antioxidant agent for biomedical applications .

Thermal & Chemical Inertness Extreme low solubility and high melting point (1255°C) support refractory ceramic and durable matrix research.

Redox-Active Phosphate Ce³⁺/Ce⁴⁺ pair enables tunable antioxidant and photocatalysis investigations without labile organic ligands.

Multi-Method Platform May support ion-exchange sorption studies, corrosion inhibition coating research, and luminescent phosphor development.

• [1] Baidu Encyclopedia. (2025). Cerium Phosphate. Retrieved from Baidu Baike. View Source

Unique Physicochemical Identity of Cerium Phosphate

While other metal phosphates (e.g., zirconium, titanium, calcium) and cerium-based compounds (e.g., cerium oxide) share some functional classes, they cannot be indiscriminately substituted for cerium phosphate. The specific combination of cerium's redox chemistry (Ce³⁺/Ce⁴⁺) with the phosphate matrix creates unique properties, including tunable antioxidant activity, high ion-exchange selectivity, and tailored photostability, that are absent in simple oxides or other phosphates [1][2]. For example, cerium oxide's photocatalytic activity can be a liability in sunscreen applications, whereas cerium phosphate offers comparable UV-shielding with negligible photocatalysis, a key differentiator for biocompatibility [3]. Similarly, cerium phosphate's ion-exchange capacity and corrosion inhibition mechanism are distinct from those of zirconium phosphate or chromate pigments, respectively [4][5].

Cerium Oxide vs. Phosphate Matrix

CeO₂ may introduce high photocatalytic ROS generation in UV-exposure research, while CePO₄ exhibits negligible activity, altering biocompatibility endpoints.

Other Metal Phosphates (Zr, Ti)

Zirconium or titanium phosphates display different ion-exchange capacities and selectivity; direct swap can shift sorption modeling outcomes.

Chromate Pigment Substitution

Chromate inhibitors rely on a distinct passivation mechanism; CePO₄ hybrid coatings may require application-specific EIS validation for barrier performance.

• [1] Kozlova, T. O., Popov, A. L., Romanov, M. V., et al. (2025). Ceric phosphates and nanocrystalline ceria: selective toxicity to melanoma cells. Nanosystems: Physics, Chemistry, Mathematics, 16(3), 375-386. View Source
• [2] Vinothkumar, G., et al. (2018). Structure dependent luminescence, peroxidase mimetic and hydrogen peroxide sensing of samarium doped cerium phosphate nanorods. Journal of Materials Chemistry B, 6(41), 6559-6571. View Source
• [3] Kozlova, T. O., Popov, A. L., Svetogorov, R. D., et al. (2024). A Comparative Study of Cerium(III) and Cerium(IV) Phosphates for Sunscreens. Molecules, 29(9), 2157. View Source
• [4] Y. D. et al. (2024). Titanium(IV), Zirconium(IV), and Cerium(IV) Phosphates Synthesized Under Mild Conditions—Composition Characteristics and Evaluation of Sorption Properties Towards Copper Ions in Comparison to Commercially Available Ion-Exchange Resins. Materials, 17(24), 6226. View Source
• [5] Markley, T. A., et al. (2011). Chromate replacement in coatings for corrosion protection of aerospace aluminium alloys. Materials and Corrosion, 62(9), 836-840. View Source

Quantitative Evidence Guide for Cerium Phosphate

Negligible Photocatalytic Activity vs. TiO₂

In a direct comparison for sunscreen applications, cerium(III) and cerium(IV) phosphates were evaluated against a TiO₂ Aeroxide P25 reference standard for their photocatalytic activity, a key safety concern. The study quantitatively demonstrated that both cerium phosphate forms exhibit 'negligible photocatalytic activity' compared to the high activity of the TiO₂ standard [1]. This low activity is crucial for preventing the generation of reactive oxygen species (ROS) that can damage skin cells and degrade other formulation components.

Photocatalytic Activity

Head-to-head

Negligible vs. TiO₂ Aeroxide P25 high activity

ROS generation risk context differs markedly

In vitro UV exposure; sunscreen formulation model

Evidence Dimension	Photocatalytic Activity (ROS generation potential)
Target Compound Data	Negligible photocatalytic activity
Comparator Or Baseline	TiO₂ Aeroxide P25 (reference standard): High photocatalytic activity
Quantified Difference	The study reports a qualitative but clear difference: negligible vs. high activity. This is a critical binary differentiator for safety.
Conditions	In vitro, under simulated UV exposure for sunscreen formulation evaluation.

Why This Matters

This difference is paramount for procurement in cosmetic and biomedical fields where minimizing ROS generation is essential for product safety and stability.

• [1] Kozlova, T. O., Popov, A. L., Svetogorov, R. D., et al. (2024). A Comparative Study of Cerium(III) and Cerium(IV) Phosphates for Sunscreens. Molecules, 29(9), 2157. View Source

Antioxidant Effect vs. Ascorbic Acid

The antioxidant capacity of cerium phosphate nanoparticles was quantitatively assessed and compared to a standard antioxidant control. The study found that CePO₄ nanoparticles exhibited a dose-dependent antioxidant effect that was 'stronger than ascorbic acid' (Vitamin C) across a tested concentration range of 10⁻² to 10⁻⁵ M [1]. This establishes cerium phosphate as a potent antioxidant agent, superior to a common benchmark in the field.

Antioxidant Response

Head-to-head

Reported stronger effect than ascorbic acid (10⁻²–10⁻⁵ M)

Supports antioxidant research context

Cell-free assay; dose-dependent comparison

Evidence Dimension	Antioxidant Effect (Dose-dependent ROS scavenging)
Target Compound Data	Stronger than ascorbic acid (at concentrations of 10⁻² to 10⁻⁵ M)
Comparator Or Baseline	Ascorbic Acid (Vitamin C)
Quantified Difference	Not provided as a numerical value, but the study explicitly concludes that the effect is 'stronger than ascorbic acid'.
Conditions	In vitro cell-free assay, concentration range of 10⁻² to 10⁻⁵ M.

Why This Matters

This superior antioxidant performance positions cerium phosphate as a valuable alternative to conventional antioxidants like ascorbic acid in therapeutic and regenerative medicine applications, potentially offering greater efficacy and stability.

• [1] Kozlova, T. O., et al. (2025). Cerium Phosphate Nanoparticles: Synthesis, Characterization, Biocompatibility, Regenerative Potential, and Antioxidant Activity. Molecules, 30(19), 3916. View Source

Ion-Exchange Capacity vs. Titanium and Zirconium Phosphates

A direct comparative study evaluated the ion-exchange capacities of titanium(IV), zirconium(IV), and cerium(IV) phosphates for copper ion removal from wastewater. Among the best-performing materials in each group, the cerium sorbent demonstrated a high ion-exchange capacity of 7.0 meq/g. This was lower than the titanium sorbent (16.9 meq/g) but higher than the zirconium sorbent (8.8 meq/g) [1]. This specific capacity value allows for informed material selection based on targeted sorption performance requirements.

Ion-Exchange Capacity

Head-to-head

CePO₄ 7.0 meq/g; Ti phosphate 16.9 meq/g; Zr phosphate 8.8 meq/g (Cu²⁺)

Informs sorbent selection modeling

Batch sorption in acidic, saline mining wastewater simulant

Evidence Dimension	Ion-Exchange Capacity for Cu²⁺ ions
Target Compound Data	7.0 meq/g
Comparator Or Baseline	Titanium(IV) phosphate sorbent: 16.9 meq/g; Zirconium(IV) phosphate sorbent: 8.8 meq/g
Quantified Difference	Cerium phosphate capacity is 58% lower than titanium phosphate but 21% higher than zirconium phosphate.
Conditions	Batch sorption experiments in simulated acidic, saline mining wastewater containing copper ions.

Why This Matters

This quantitative comparison is essential for process engineers selecting sorbents for heavy metal remediation, allowing them to balance cost, selectivity, and capacity based on specific contaminant profiles.

• [1] Y. D. et al. (2024). Titanium(IV), Zirconium(IV), and Cerium(IV) Phosphates Synthesized Under Mild Conditions—Composition Characteristics and Evaluation of Sorption Properties Towards Copper Ions in Comparison to Commercially Available Ion-Exchange Resins. Materials, 17(24), 6226. View Source

Corrosion Protection vs. Chrome-Based Pigments

A cerium phosphate/silica hybrid pigment was evaluated as a replacement for toxic chromate corrosion inhibitors in epoxy coatings. Electrochemical impedance spectroscopy (EIS) revealed that the optimized hybrid coating achieved a coating resistance of 9.91 × 10⁹ Ω cm². This performance was two orders of magnitude higher than a silica-only epoxy coating and five orders of magnitude higher than a bare epoxy coating, and importantly, demonstrated improved performance compared to commercial chrome-based pigments [1].

Corrosion Protection

Head-to-head

9.91 × 10⁹ Ω cm²; 100× over silica-epoxy, 100,000× over bare epoxy

Supports chrome-free coating research

EIS in saline media; reported improvement over commercial chrome pigments

Evidence Dimension	Coating Resistance (Corrosion Barrier Property)
Target Compound Data	9.91 × 10⁹ Ω cm²
Comparator Or Baseline	Silica-epoxy coating: ~10⁷ Ω cm² (two orders of magnitude lower); Bare epoxy coating: ~10⁴ Ω cm² (five orders of magnitude lower); Commercial chrome-based pigments: Lower performance (exact value not specified).
Quantified Difference	Resistance is 100x higher than silica-epoxy and 100,000x higher than bare epoxy. It is also stated to be 'improved' compared to commercial chrome pigments.
Conditions	Epoxy coating on steel substrates, tested via continuous EIS in saline media.

Why This Matters

This provides a quantifiable justification for substituting hazardous chromate pigments with a cerium phosphate-based alternative, demonstrating superior barrier properties and enabling compliance with stricter environmental regulations.

• [1] P. P. et al. (2024). Tailored cerium phosphate/silica hybrid epoxy for enhanced corrosion protective coating. RSC Applied Polymers, 3(1), 181-195. View Source

Nuclear Waste Immobilization and Leaching Rate

A cerium monazite (CePO₄) phosphate glass-ceramic was synthesized for the immobilization of nuclear waste salts. The chemical durability of this waste form was assessed via a modified ASTM C1308 leaching test over 28 days in deionized water. The study reported a remarkably low total elemental leaching rate of 2.58 × 10⁻⁷ g m⁻² min⁻¹, demonstrating its exceptional ability to retain radionuclides and toxic metals within its structure [1].

Leaching Rate

Cross-study comparable

2.58 × 10⁻⁷ g m⁻² min⁻¹

High chemical durability for waste form research

28-day modified ASTM C1308, deionized water

Evidence Dimension	Total Elemental Leaching Rate (Chemical Durability)
Target Compound Data	2.58 × 10⁻⁷ g m⁻² min⁻¹
Comparator Or Baseline	Other ceramic waste forms (e.g., borosilicate glass) typically exhibit higher leaching rates, but a direct numerical comparison from this specific study is not provided. The value is cross-study comparable with other high-durability ceramic waste forms.
Quantified Difference	Not directly quantified against a specific alternative in the study, but the absolute value is a key performance indicator for waste form qualification.
Conditions	Modified ASTM C1308 test in deionized water for 28 days, on a glass-ceramic with >36.5 wt% cerium incorporation.

Why This Matters

The extremely low leaching rate is a critical, quantifiable metric for nuclear waste management, directly impacting long-term environmental safety and regulatory approval of waste disposal strategies.

• [1] Liu, X., Duan, X., Li, L., et al. (2024). Synthesis and characterization of cerium monazite phosphate glass-ceramic for immobilization of nuclear waste salt. International Journal of Applied Ceramic Technology, 22(1), 14940. View Source

Validated Application Scenarios

Biocompatible UV Filters for Sunscreens and Cosmetics

Based on the evidence of negligible photocatalytic activity [1] and superior photostability compared to TiO₂ [2], cerium phosphate is a prime candidate for developing next-generation, safe UV filters. Formulators can leverage its ability to provide robust UVB protection without the risk of generating harmful ROS, a major drawback of traditional metal oxide filters.

Antioxidant Component in Wound Dressings and Regenerative Medicine

The direct comparison showing antioxidant effects stronger than ascorbic acid [1] directly supports the use of cerium phosphate nanoparticles in biomedical applications where mitigating oxidative stress is key. This includes advanced wound dressings, tissue engineering scaffolds, and therapies for chronic inflammatory conditions, where its dose-dependent activity offers a tunable therapeutic window.

Environmentally Compliant Corrosion Inhibitor for Protective Coatings

The electrochemical impedance spectroscopy data demonstrates that cerium phosphate-based hybrid coatings provide a corrosion resistance (9.91 × 10⁹ Ω cm²) that surpasses commercial chrome-based pigments [1]. This quantitative evidence supports its procurement and specification in industrial maintenance, marine, and aerospace coatings as a drop-in replacement for toxic chromates, ensuring both performance and regulatory compliance.

Selective Sorbent for Heavy Metal Remediation in Wastewater

The quantified ion-exchange capacity of 7.0 meq/g for copper ions, benchmarked against titanium and zirconium phosphate sorbents [1], informs the selection of cerium phosphate for specific wastewater treatment scenarios. This data allows engineers to design targeted filtration systems for mining and industrial effluents, where its specific capacity and selectivity profile offer a predictable and cost-effective solution for heavy metal removal.

Application

Selection Property

Validation Focus

UV filter performance research

Negligible photocatalytic activity

ROS generation assay in sunscreen models

Oxidative stress mitigation research

Antioxidant response in cell-free assays

Dose-response modeling in wound-healing research

Anticorrosion coating research

Coating resistance via EIS

Barrier property validation vs. chromate references

Heavy metal sorption research

Ion-exchange capacity for Cu²⁺

Selectivity profiling in mining wastewater simulants

• [1] Kozlova, T. O., Popov, A. L., Svetogorov, R. D., et al. (2024). A Comparative Study of Cerium(III) and Cerium(IV) Phosphates for Sunscreens. Molecules, 29(9), 2157. View Source
• [2] Kozlova, T. O., et al. (2025). Cerium Phosphate Nanoparticles: Synthesis, Characterization, Biocompatibility, Regenerative Potential, and Antioxidant Activity. Molecules, 30(19), 3916. View Source
• [3] P. P. et al. (2024). Tailored cerium phosphate/silica hybrid epoxy for enhanced corrosion protective coating. RSC Applied Polymers, 3(1), 181-195. View Source
• [4] Y. D. et al. (2024). Titanium(IV), Zirconium(IV), and Cerium(IV) Phosphates Synthesized Under Mild Conditions—Composition Characteristics and Evaluation of Sorption Properties Towards Copper Ions in Comparison to Commercially Available Ion-Exchange Resins. Materials, 17(24), 6226. View Source